Organic Building Blocks
  • 2-CHLORO-N-PHENYLACETAMIDE
    2-CHLORO-N-PHENYLACETAMIDE
    • Cat. No.:
    • B031378
    • CAS No.:
    • 587-65-5
    • Molecular Formula:
    • C8H8ClNO
    • Molecular Weight:
    • 169.61 g/mol
    Description
    2-Chloro-N-phenylacetamide, also known as chloroacetanilide, can be prepared by reacting aniline with chloroacetylchloride in glacial acetic acid. The analysis of its crystal structure shows the presence ...
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  • 2-Acetylcyclohexanone
    2-Acetylcyclohexanone
    • Cat. No.:
    • B032800
    • CAS No.:
    • 874-23-7
    • Molecular Formula:
    • C8H12O2
    • Molecular Weight:
    • 140.18 g/mol
    Description
    2-Acetylcyclohexanone is used in the synthesis of 1-(pyridyl)ethanol derivatives that can reduce keto-esters and ketones. Also used in the synthesis of phenothiazine derivatives that can inhibit protein farnesyl...
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  • 2,4-Diaminophenol dihydrochloride
    2,4-Diaminophenol dihydrochloride
    • Cat. No.:
    • B048997
    • CAS No.:
    • 137-09-7
    • Molecular Formula:
    • C6H10Cl2N2O
    • Molecular Weight:
    • 197.06 g/mol
    Description
    Grayish-white crystals. (NTP, 1992)
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  • Ethyl 2-chloropropionate
    Ethyl 2-chloropropionate
    • Cat. No.:
    • B056282
    • CAS No.:
    • 535-13-7
    • Molecular Formula:
    • C5H9ClO2
    • Molecular Weight:
    • 136.58 g/mol
    Description
    Ethyl 2-chloropropionate appears as a clear colorless liquid with a pungent odor. Denser than water and insoluble in water. Vapors are heavier than air.
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  • Norcamphor
    Norcamphor
    • Cat. No.:
    • B056629
    • CAS No.:
    • 497-38-1
    • Molecular Formula:
    • C7H10O
    • Molecular Weight:
    • 110.15 g/mol
    Description
    Norcamphor is a building block that is used in organic synthesis. Norcamphor has been used as a reactant in the synthesis of cardo-polymers with high gas permeabilities.
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  • 3-Fluorobenzenesulfonamide
    3-Fluorobenzenesulfonamide
    • Cat. No.:
    • B074729
    • CAS No.:
    • 1524-40-9
    • Molecular Formula:
    • C6H6FNO2S
    • Molecular Weight:
    • 175.18 g/mol
    Description
    3-Fluorobenzenesulfonamide can be synthesized by reacting 3-fluorobenzenesulfonyl chloride (in tetrahydrofuran) with 50% NH4OH.

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  • 4-Chlorophenyl isothiocyanate
    4-Chlorophenyl isothiocyanate
    • Cat. No.:
    • B146396
    • CAS No.:
    • 2131-55-7
    • Molecular Formula:
    • C7H4ClNS
    • Molecular Weight:
    • 169.63 g/mol
    Description
    4-Chlorophenyl isothiocyanate, also known as 4-Chlorophenyl isothiocyanate, is a useful research compound. Its molecular formula is C7H4ClNS and its molecular weight is 169.63 g/mol. The purity is usually 95%....
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  • Hydrindantin
    Hydrindantin
    • Cat. No.:
    • B147029
    • CAS No.:
    • 5103-42-4
    • Molecular Formula:
    • C18H10O6
    • Molecular Weight:
    • 322.3 g/mol
    Description
    Hydrindantin, also known as Hydrindantin, is a useful research compound. Its molecular formula is C18H10O6 and its molecular weight is 322.3 g/mol. The purity is usually 95%.
    The exact mass of the compound ...
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  • Hexatriacontane
    Hexatriacontane
    • Cat. No.:
    • B166362
    • CAS No.:
    • 630-06-8
    • Molecular Formula:
    • C36H74
    • Molecular Weight:
    • 507.0 g/mol
    Description
    Hexatriacontane is an alkane that has 36 carbons and a straight-chain structure.
    Hexatriacontane has been reported in Vanilla madagascariensis, Mandragora autumnalis, and other organisms with data available....
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  • [2.2]Paracyclophane
    [2.2]Paracyclophane
    • Cat. No.:
    • B167438
    • CAS No.:
    • 1633-22-3
    • Molecular Formula:
    • C16H16
    • Molecular Weight:
    • 208.3 g/mol
    Description
    [2.2]Paracyclophane, also known as [2.2]Paracyclophane, is a useful research compound. Its molecular formula is C16H16 and its molecular weight is 208.3 g/mol. The purity is usually 95%.
    The exact mass of t...
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